![molecular formula C7H15NO4S B6259558 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide CAS No. 1339557-19-5](/img/no-structure.png)
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide
Overview
Description
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide, also known as 2-O-methoxyethanesulfonamide, is a compound that has been used in a wide range of scientific research applications. It is a sulfonamide derivative that has been used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide is not fully understood. However, it is believed to act as a nucleophile in a nucleophilic substitution reaction, where it replaces an electrophile, such as a sulfonamide, with a nucleophile, such as a hydroxide or a chloride. This reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid, and is usually conducted at a temperature of around 80°C.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide are not fully understood. However, it has been suggested that it may have an inhibitory effect on the enzyme acetylcholinesterase, which plays a role in the regulation of acetylcholine levels in the body. In addition, it has been suggested that it may have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide in laboratory experiments include its low cost, its easy availability, and its ability to be used in a wide range of scientific research applications. However, it is important to note that it has a limited shelf life and should be handled with care. In addition, it is important to note that it is not suitable for use in humans and should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide. These include further research into its biochemical and physiological effects, its potential applications in the pharmaceutical industry, and its potential uses in the synthesis of various organic compounds. In addition, further research could be conducted into its use as a catalyst in various chemical reactions, its potential role in the regulation of neurotransmitter levels, and its potential use as an inhibitor of certain enzymes.
Synthesis Methods
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide can be synthesized through a nucleophilic substitution reaction. This reaction involves the substitution of a nucleophile, such as a hydroxide or a chloride, for an electrophile, such as a sulfonamide. The reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid, and is usually conducted at a temperature of around 80°C.
Scientific Research Applications
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamidethanesulfonamide has been used in a wide range of scientific research applications, including the synthesis of various organic compounds, the preparation of pharmaceuticals, and the study of biochemical and physiological effects. It has also been used in the synthesis of a variety of compounds, including heterocycles, polymers, and peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide involves the reaction of oxirane with methanol and sodium methoxide to form 2-(methoxymethoxy)ethanol, which is then reacted with sulfamic acid to form the final product.", "Starting Materials": [ "Oxirane", "Methanol", "Sodium methoxide", "Sulfamic acid" ], "Reaction": [ "Step 1: Oxirane is reacted with methanol and sodium methoxide to form 2-(methoxymethoxy)ethanol.", "Step 2: 2-(Methoxymethoxy)ethanol is reacted with sulfamic acid to form 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide." ] } | |
CAS RN |
1339557-19-5 |
Product Name |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
Molecular Formula |
C7H15NO4S |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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